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Vehicle Formulations for UNC2250

The table below summarizes vehicle formulations for UNC2250 from chemical suppliers [1] [2] [3] and a

research publication [4].

Source Context Formulation Composition
Reported
Concentration

Suppliers
(Selleckchem) [3]

In Vivo

(suspension)

5% DMSO + 40% PEG300 +
5% Tween80 + 50% ddH₂O

0.130 mg/mL (0.30

mM)

Suppliers
(InvivoChem) [2]

In Vivo (solution) 10% DMSO + 20% HS-15 +
70% Saline

≥ 1 mg/mL (≥ 2.27

mM)

Suppliers
(InvivoChem) [2]

In Vivo (solution) 10% DMSO + 40% PEG300 +
50% PBS

1 mg/mL (2.27 mM)

Research Paper
(Hoque et al.) [4]

In Vivo

(glioblastoma
study)

5% DMSO + 30% PEG 300 +
65% ddH₂O

0.5 mg/mL

Experimental Protocol from Research Context

The published study that used UNC2250 provides a reference for its in vivo administration [4].
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Dosing Solution Preparation: UNC2250 was prepared as a suspension in a vehicle of 5% DMSO,
30% PEG 300, and 65% ddH₂O. The suspension was achieved at a concentration of 0.5 mg/mL [4].
Dosing Regimen: The study administered the compound to mice via oral gavage at a dosage of 10
mg/kg, once daily [4].
Control Group: The research paper specified that a control group received the vehicle alone

("vehicle-treated"), which is a critical practice for establishing that any observed effects are due to the
drug and not the formulation it is delivered in [4].

Key Technical Considerations for Your Experiment

When planning your in vivo studies with UNC2250, please consider the following points:

Verify Physicochemical Properties: UNC2250 has limited solubility in water [2]. The formulations
listed above are designed to overcome this, with some resulting in clear solutions and others in

homogeneous suspensions. The stability of these formulations should be confirmed prior to dosing [2]
[3].

Prioritize Animal Welfare: Standard practices for in vivo work must be followed. This includes the
sterile preparation of dosing solutions/suspensions and adherence to the administration volumes

approved by your Institutional Animal Care and Use Committee (IACUC) or equivalent ethics body.
Include a Vehicle Control Group: As demonstrated in the literature [4], it is essential to include a

group of animals that receives only the vehicle formulation. This control is necessary to account for
any potential effects of the vehicle itself on your study outcomes.

Experimental Workflow and Decision Pathway

The following diagram outlines the key steps and considerations for preparing and administering UNC2250

in an in vivo study, based on the available information.
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Start: Plan In Vivo Experiment

Select a Vehicle Formulation

Preparation Path A: Suspension

e.g., 5% DMSO,
30% PEG300, 65% ddH2O

Preparation Path B: Solution

e.g., 10% DMSO,
40% PEG300, 50% PBS

Confirm Target Concentration
and Final Appearance

Administer via Oral Gavage

Include Vehicle-Control Group
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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